(E)-1-benzyl-3-(((2,3-dimethylphenyl)amino)methylene)-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-1-benzyl-3-[(2,3-dimethylanilino)methylidene]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C24H22N2O3S/c1-17-9-8-13-21(18(17)2)25-15-23-24(27)20-12-6-7-14-22(20)26(30(23,28)29)16-19-10-4-3-5-11-19/h3-15,25H,16H2,1-2H3/b23-15+
• InChI Key: NCLLUWVEIIQXPL-HZHRSRAPSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC=C2C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N/C=C/2\C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4)C
• Molecular Formula: C24H22N2O3S
• Molecular Weight: 418.5 g/mol
• CAS No.: 893314-93-7

Description

(E)-1-benzyl-3-(((2,3-dimethylphenyl)amino)methylene)-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C24H22N2O3S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Synthesis

A study by Lega et al. (2016) describes the synthesis of new 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides through a three-component interaction involving 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide. This research demonstrates the compound's utility in creating novel chemical entities with potential applications in materials science and drug discovery (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).

Heterocyclic Systems Synthesis

Another research effort by Toplak et al. (1999) utilized methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate for the synthesis of various heterocyclic systems, showcasing the adaptability of similar compounds in synthesizing biologically active heterocycles, which are often critical in pharmaceutical research (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Dye Synthesis and Properties

In the field of materials science, Bhatti and Seshadri (2004) explored the synthesis and properties of novel disperse dyes derived from benzo[b]thiophene-3(2H)-one-1,1-dioxide. This study highlights the potential use of related compounds in developing new dyes with specific properties for industrial applications (Bhatti & Seshadri, 2004).

Organic Synthesis and Catalysis

Research by Yamakawa and Noyori (1999) into the asymmetric addition of dimethylzinc to benzaldehyde catalyzed by a specific organocatalyst showcases the role of structurally similar compounds in facilitating asymmetric synthesis, a critical aspect of producing enantiomerically pure substances in organic chemistry and drug development (Yamakawa & Noyori, 1999).